Cas no 27758-39-0 (Piperazine, 1-[bis(4-fluorophenyl)methyl]-, hydrochloride (1:2))

Piperazine, 1-[bis(4-fluorophenyl)methyl]-, hydrochloride (1:2) structure
27758-39-0 structure
Product Name:Piperazine, 1-[bis(4-fluorophenyl)methyl]-, hydrochloride (1:2)
CAS No:27758-39-0
MF:C17H20Cl2F2N2
MW:361.256909370422
CID:1432683
PubChem ID:24820284
Update Time:2025-04-20

Piperazine, 1-[bis(4-fluorophenyl)methyl]-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

    • Piperazine, 1-[bis(4-fluorophenyl)methyl]-, hydrochloride (1:2)
    • 1-[Bis(4-fluorophenyl)methyl]piperazine dihydrochloride
    • piperazin<wbr>
    • LogP
    • 27758-39-0
    • 1-[Bis(4-fluorophenyl)methyl]piperazine--hydrogen chloride (1/2)
    • DTXSID20647471
    • Inchi: 1S/C17H18F2N2.2ClH/c18-15-5-1-13(2-6-15)17(21-11-9-20-10-12-21)14-3-7-16(19)8-4-14;;/h1-8,17,20H,9-12H2;2*1H
    • InChI Key: HXHSZOBIAZPATJ-UHFFFAOYSA-N
    • SMILES: Cl.Cl.FC1C=CC(=CC=1)C(C1C=CC(=CC=1)F)N1CCNCC1

Computed Properties

  • Exact Mass: 360.0974
  • Monoisotopic Mass: 360.0971604g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 282
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 15.3Ų

Experimental Properties

  • PSA: 15.27
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